Cas no 206559-52-6 (5-Cyclohexyl-O-anisidine)

• Product Name: 5-Cyclohexyl-O-anisidine
• CAS No: 206559-52-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD00270102
• CID: 252794
• PubChem ID: 2757991
• Update Time: 2025-11-02

5-Cyclohexyl-O-anisidine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-cyclohexyl-2-methoxy-
• 5-Cyclohexyl-o-anisidine
• 5-cyclohexyl-2-methoxyaniline
• Benzenamine, 5-cyclohexyl-2-methoxy-
• SCHEMBL1264565
• 5-Cyclohexyl-2-methoxyaniline, AldrichCPR
• DTXSID80374115
• 5-cyclohexyl-2-methoxy-phenylamine
• AKOS022961733
• FT-0676452
• ZGCZLEYNQKVVMJ-UHFFFAOYSA-N
• SB77247
• CS-0360770
• MFCD00270102
• 206559-52-6
• FS-5644
• 5-Cyclohexyl-O-anisidine

• MDL： MFCD00270102
• Inchi： 1S/C13H19NO/c1-15-13-8-7-11(9-12(13)14)10-5-3-2-4-6-10/h7-10H,2-6,14H2,1H3
• InChI Key： ZGCZLEYNQKVVMJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N)C1CCCCC1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 66 °C
• PSA: 35.25000
• LogP: 3.90630

5-Cyclohexyl-O-anisidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Cyclohexyl-O-anisidine

5-Cyclohexyl-O-anisidine (CAS No. 206559-52-6): A Comprehensive Overview of Properties and Applications

5-Cyclohexyl-O-anisidine (CAS No. 206559-52-6) is an important organic compound with significant applications in various industries. This aromatic amine derivative has gained attention in recent years due to its unique chemical properties and versatility. As researchers continue to explore novel chemical intermediates, compounds like 5-Cyclohexyl-O-anisidine have become increasingly valuable in pharmaceutical synthesis and material science applications.

The molecular structure of 5-Cyclohexyl-O-anisidine features both cyclohexyl and methoxybenzene moieties, which contribute to its interesting physicochemical characteristics. Recent studies in chemical databases and scientific literature highlight its potential as a building block for more complex molecules. The compound's CAS number 206559-52-6 serves as a unique identifier that helps researchers and manufacturers accurately track its properties and applications across global chemical inventories.

In the context of current chemical industry trends, 5-Cyclohexyl-O-anisidine represents an example of how specialized organic intermediates are driving innovation. The growing demand for high-purity chemicals in research and development has put compounds like this in the spotlight. Many researchers searching for "CAS 206559-52-6 applications" or "5-Cyclohexyl-O-anisidine synthesis" are looking for detailed technical information about its potential uses.

The physical properties of 5-Cyclohexyl-O-anisidine make it particularly interesting for various applications. Its molecular weight and solubility characteristics have been carefully documented in chemical reference materials. These properties are crucial for scientists considering its use in organic synthesis or as a potential precursor in fine chemical production. The compound's stability under various conditions has also been a subject of investigation in recent chemical research papers.

One of the most promising areas for 5-Cyclohexyl-O-anisidine application is in the development of specialty chemicals. The compound's unique structure allows it to serve as an intermediate in creating more complex molecules with specific functions. Recent patent searches reveal growing interest in derivatives of CAS 206559-52-6 for potential use in advanced material formulations. This aligns with current industry focus on sustainable chemistry and green synthesis methods.

The synthesis pathway for 5-Cyclohexyl-O-anisidine has been optimized in recent years to improve yield and purity. Modern chemical manufacturing techniques have made this compound more accessible to researchers working in medicinal chemistry and material science. The availability of detailed spectroscopic data (including NMR and mass spectra) for CAS 206559-52-6 has facilitated its characterization and quality control in laboratory settings.

From a market perspective, the demand for specialized compounds like 5-Cyclohexyl-O-anisidine continues to grow. Chemical suppliers listing this material often highlight its high purity grade and consistent quality. The global chemical supply chain has recognized the importance of maintaining reliable sources for such research chemicals, especially as applications in life sciences and advanced materials expand.

Quality control standards for 5-Cyclohexyl-O-anisidine have become increasingly stringent, reflecting its importance in various applications. Analytical methods such as HPLC analysis and GC-MS are commonly employed to verify the purity of CAS 206559-52-6 batches. These quality assurance measures ensure that researchers and manufacturers receive material meeting their specific requirements for chemical synthesis and other applications.

The storage and handling of 5-Cyclohexyl-O-anisidine follow standard protocols for organic compounds. Proper chemical storage conditions are essential to maintain the compound's stability over time. Many safety data sheets provide detailed guidance on appropriate laboratory handling procedures for this material, emphasizing the importance of working in well-ventilated areas and using proper personal protective equipment.

Looking to the future, 5-Cyclohexyl-O-anisidine is likely to see expanded applications as research continues. The compound's potential in pharmaceutical intermediates and functional materials makes it a subject of ongoing investigation. Scientific queries about "5-Cyclohexyl-O-anisidine derivatives" or "CAS 206559-52-6 reactivity" indicate growing interest in exploring its full potential. As the chemical industry evolves, specialized compounds like this will play increasingly important roles in innovation and product development.

For researchers and manufacturers seeking detailed technical information about 5-Cyclohexyl-O-anisidine, numerous scientific resources are available. These include chemical databases, research publications, and technical specifications from suppliers. The compound's CAS registry number 206559-52-6 serves as a key identifier for locating accurate and comprehensive data across these various sources.

In conclusion, 5-Cyclohexyl-O-anisidine (CAS No. 206559-52-6) represents an important chemical intermediate with diverse potential applications. Its unique structural features and well-characterized properties make it valuable for various scientific research and industrial applications. As interest in specialized organic compounds continues to grow, this material is likely to remain an important subject of study and application in multiple fields of chemistry and materials science.